Phosphorotrithioic acid, S,S,S-triethyl ester

• CAS RN: 1486-39-1
• Molecular Formula: C6H15OPS3
• Molecular Weight: 230.4 g/mol
• IUPAC Name: 1-bis(ethylsulfanyl)phosphorylsulfanylethane
• InChI: InChI=1S/C6H15OPS3/c1-4-9-8(7,10-5-2)11-6-3/h4-6H2,1-3H3
• InChI Key: QFMPBAKJJSEBRR-UHFFFAOYSA-N
• SMILES: CCSP(=O)(SCC)SCC
• synonyms: S,S,S-TRIETHYLPHOSPHOROTRITHIOATE

Description

Phosphorotrithioic acid, S,S,S-triethyl ester, also known as DEF, is an organophosphate compound that has been widely used as a pesticide and insecticide. DEF is a colorless, oily liquid that is soluble in water and has a strong, unpleasant odor. Although DEF has been banned for use in many countries due to its toxic effects, it is still used in some parts of the world.

Mechanism Of Action

Phosphorotrithioic acid, S,S,S-triethyl ester acts by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the nervous system, causing overstimulation of the nerve cells and leading to paralysis and death.

Biochemical And Physiological Effects

Phosphorotrithioic acid, S,S,S-triethyl ester has been found to have toxic effects on the nervous system, respiratory system, and cardiovascular system. It can cause symptoms such as sweating, nausea, vomiting, diarrhea, headaches, dizziness, and muscle weakness. In severe cases, it can lead to respiratory failure, coma, and death.

Advantages And Limitations For Lab Experiments

Phosphorotrithioic acid, S,S,S-triethyl ester has been used in laboratory experiments to study the effects of organophosphate compounds on the nervous system. It has been found to be a useful tool for studying the mechanism of action of these compounds. However, due to its toxic effects, it must be handled with care and used in a well-ventilated area.

Future Directions

Future research on Phosphorotrithioic acid, S,S,S-triethyl ester could focus on finding less toxic alternatives to organophosphate pesticides and insecticides. Studies could also investigate the long-term effects of exposure to Phosphorotrithioic acid, S,S,S-triethyl ester on human health and the environment. Additionally, research could explore the potential use of Phosphorotrithioic acid, S,S,S-triethyl ester as a chemical warfare agent and ways to prevent its use in such contexts.
In conclusion, Phosphorotrithioic acid, S,S,S-triethyl ester is a highly toxic organophosphate compound that has been widely used as a pesticide and insecticide. While it has been banned in many countries, it is still used in some parts of the world. Research on Phosphorotrithioic acid, S,S,S-triethyl ester has focused on its mechanism of action, toxic effects, and potential uses as a chemical warfare agent. Future research could explore alternatives to Phosphorotrithioic acid, S,S,S-triethyl ester and investigate its long-term effects on human health and the environment.

Synthesis Methods

Phosphorotrithioic acid, S,S,S-triethyl ester is synthesized by the reaction of phosphorus trichloride with thiourea and ethanol. The reaction produces Phosphorotrithioic acid, S,S,S-triethyl ester as a byproduct along with other compounds.

Scientific Research Applications

Phosphorotrithioic acid, S,S,S-triethyl ester has been extensively studied for its use as a pesticide and insecticide. It has been found to be effective against a wide range of pests, including insects, mites, and nematodes. Phosphorotrithioic acid, S,S,S-triethyl ester is also used as a chemical warfare agent due to its toxic effects.